Cas no 63868-40-6 (Morphinan-6-one,4,5-epoxy-3-hydroxy-17-methyl-5-pentyl-, (5a)- (9CI))

• Product Name: Morphinan-6-one,4,5-epoxy-3-hydroxy-17-methyl-5-pentyl-, (5a)- (9CI)
• CAS No: 63868-40-6
• MF: C₂₂H₂₉NO₃
• MW: 355.470566511154
• CID: 505772
• PubChem ID: 5745812
• Update Time: 2025-04-19

Morphinan-6-one,4,5-epoxy-3-hydroxy-17-methyl-5-pentyl-, (5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Morphinan-6-one,4,5-epoxy-3-hydroxy-17-methyl-5-pentyl-, (5a)- (9CI)
• (4R,4aR,7aR,12bS)-9-hydroxy-3-methyl-7a-pentyl-2,4,4a,5,6,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
• 4,5α-Epoxy-3-hydroxy-17-methyl-5β-pentylmorphinan-6-one

• Inchi： 1S/C22H29NO3/c1-3-4-5-10-22-18(25)9-7-15-16-13-14-6-8-17(24)20(26-22)19(14)21(15,22)11-12-23(16)2/h6,8,15-16,24H,3-5,7,9-13H2,1-2H3/t15-,16+,21-,22-/m0/s1
• InChI Key： ZFMDJGSUUHEIDU-KFVVBQDRSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5CCC([C@@]1(CCCCC)[C@@]5(C=32)CCN4C)=O)O

Computed Properties

• Exact Mass: 355.21474379g/mol
• Monoisotopic Mass: 355.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans